Cas no 15886-23-4 (N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide)

• Product Name: N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide
• CAS No: 15886-23-4
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 161862
• PubChem ID: 1551768
• Update Time: 2025-05-20

N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-[(2-propen-1-ylamino)thioxomethyl]hydrazide
• 1-prop-2-enyl-3-(pyridine-4-carbonylamino)thiourea
• 1-(isonicotinoyl)-4-allylthiosemicarbazide
• 1-isonicotinoyl-4-allyl-3-thiosemicarbazide
• 1-isonicotinoyl-4-allylthiosemicarbazide
• 4-allyl-1-(pyridine-4-yl-carbonyl)-thiosemicarb
• 4-Allyl-1-isonicotinoyl-thiosemicarbazid
• 4-allyl-1-isonicotinoyl-thiosemicarbazide
• AC1LT5T6
• CTK5J4861
• Maybridge1_005450
• N-{[(prop-2-enylamino)thioxomethyl]amino}-4-pyridylcarboxamide
• N-allyl-2-isonicotinoylhydrazinecarbothioamide
• NSC201929
• N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide
• 15886-23-4
• (E)-N-allyl-N'-isonicotinoylcarbamohydrazonothioic acid
• SMR000279154
• CHEMBL1479002
• AO-476/40438416
• SR-01000421023-1
• HMS2693I22
• N-(Prop-2-en-1-yl)-2-(pyridine-4-carbonyl)hydrazine-1-carbothioamide
• DTXSID40364370
• F0807-0583
• BDBM50133861
• SR-01000421023
• AKOS003624609
• F0300-0213
• 4-Pyridinecarboxylic acid, 2-[(2-propen-1-ylaMino)thioxoMethyl]hydrazide
• NSC-201929
• HMS556P16
• MLS000717786
• AKOS000399708
• STL283983
• N-(prop-2-en-1-yl)-2-(pyridin-4-ylcarbonyl)hydrazinecarbothioamide

• Inchi： 1S/C10H12N4OS/c1-2-5-12-10(16)14-13-9(15)8-3-6-11-7-4-8/h2-4,6-7H,1,5H2,(H,13,15)(H2,12,14,16)
• InChI Key： CYUACCRSZOJABF-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1C=CN=CC=1)=O)NCC=C

Computed Properties

• Exact Mass: 236.07336
• Monoisotopic Mass: 236.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 66.05
• LogP: 1.54920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide

Professional Introduction to N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide (CAS No. 15886-23-4)

N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide, a compound with the chemical identifier CAS No. 15886-23-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving enzyme inhibition and signal transduction. The unique structural framework of this molecule, characterized by its pyridine core and functionalized side chains, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide is intricately designed to interact with biological targets with high specificity. The presence of the carbamothioyl group and the amide linkage introduces a balance of hydrophilicity and lipophilicity, which is crucial for membrane permeability and metabolic stability. These features make the compound an attractive scaffold for designing novel therapeutic agents that can effectively penetrate biological membranes and evade degradation by enzymatic processes.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target enzymes involved in cancer progression and inflammatory diseases. N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide has emerged as a key player in this area due to its ability to interact with critical enzymes such as kinases and phosphodiesterases. Studies have shown that this compound can inhibit the activity of protein kinases, which are often overactive in cancer cells, leading to reduced cell proliferation and enhanced apoptosis.

The pharmacological properties of N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide have been extensively studied in both in vitro and in vivo models. Research indicates that this compound exhibits potent inhibitory effects on various kinases, including EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), which are known to be involved in tumor growth and metastasis. Preclinical studies have demonstrated that administration of this compound can lead to significant reductions in tumor size and improved survival rates in animal models of cancer.

Beyond its applications in oncology, N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide has shown promise in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including rheumatoid arthritis, atherosclerosis, and neurodegenerative disorders. By inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound can help regulate inflammatory responses and mitigate tissue damage.

The synthesis of N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the propenylamine derivative, followed by the introduction of the carbamothioyl group via nucleophilic substitution. The final step involves the formation of the amide bond, which is achieved through condensation reactions under controlled pH conditions.

The analytical characterization of N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide is critical for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the molecular structure and assess impurity levels. These analytical methods provide detailed information about the chemical environment of each atom within the molecule, ensuring that the compound meets stringent quality standards before being used in further research or clinical applications.

The development of novel pharmaceutical agents relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools allow researchers to predict the binding affinity of small molecules to biological targets with high accuracy, thereby facilitating the design of more effective therapeutic agents. In the case of N-{[(prop-2-en-1-yl)carbamothioyl]amino}pyridine-4-carboxamide, computational studies have been instrumental in identifying optimal analogs with enhanced potency and reduced toxicity.

The future prospects for N-{[(prop-2-en-1-yI)carbamothioyI]amino}pyridine -4 -carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Efforts are underway to develop derivatives that exhibit improved solubility, bioavailability, and target specificity. Additionally, studies are being conducted to investigate the compound's potential role in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where modulation of kinase activity has been implicated.

In conclusion, N-{[(prop - 2 - en - 1 - yI ) carbamothIOyI ] amino } py rid ine - 4 - car box am ide ( CAS No . 15886 - 23 - 4 ) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications . Its unique structural features , combined with its potent pharmacological effects , make it a valuable candidate for further exploration in drug discovery . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .